molecular formula C9H11BrN2 B15366982 1-(5-Bromo-3-pyridyl)but-3-enylamine

1-(5-Bromo-3-pyridyl)but-3-enylamine

Cat. No.: B15366982
M. Wt: 227.10 g/mol
InChI Key: CKLTYCMCMALIJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromo-3-pyridyl)but-3-enylamine is a pyridine derivative characterized by a but-3-enylamine chain attached to the 3-position of a pyridine ring substituted with a bromine atom at the 5-position.

Properties

Molecular Formula

C9H11BrN2

Molecular Weight

227.10 g/mol

IUPAC Name

1-(5-bromopyridin-3-yl)but-3-en-1-amine

InChI

InChI=1S/C9H11BrN2/c1-2-3-9(11)7-4-8(10)6-12-5-7/h2,4-6,9H,1,3,11H2

InChI Key

CKLTYCMCMALIJP-UHFFFAOYSA-N

Canonical SMILES

C=CCC(C1=CC(=CN=C1)Br)N

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural differences and similarities between 1-(5-Bromo-3-pyridyl)but-3-enylamine and its analogs:

Compound Name Aromatic Ring Substituent(s) Functional Groups Biological Activity (if reported)
1-(5-Bromo-3-pyridyl)but-3-enylamine Pyridine 5-Bromo But-3-enylamine Not reported in evidence
NNK (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone) Pyridine 4-Methylnitrosamino Butanone Carcinogenic (lung/pancreatic tumors)
1-(4-Fluorophenyl)but-3-enylamine HCl Phenyl 4-Fluoro But-3-enylamine (HCl salt) Research use only; no activity specified
5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine Pyridine 5-Bromo, 3-Trimethylsilyl ethynyl Ethynyl, amine Structural analog; no activity reported
Key Observations:
  • The absence of a nitroso group (as in NNK) likely reduces carcinogenic risk but may also diminish bioactivity toward certain targets .
  • Side Chain Variations: The but-3-enylamine chain in the target compound and its fluorophenyl analog contrasts with NNK’s butanone group, which is critical for its metabolic activation into carcinogenic intermediates .

Physicochemical Properties

  • Lipophilicity : Bromine’s higher hydrophobicity (clogP ~2.7) compared to fluorine (clogP ~1.5) may increase the target compound’s membrane permeability relative to its fluorophenyl analog.
  • Electronic Effects : The electron-withdrawing bromine on pyridine could deactivate the ring toward electrophilic substitution, contrasting with fluorine’s mixed electronic effects on phenyl rings.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.